N-cyclohexyl-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-cyclohexyl-8-(4-methylphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C19H23N5O2/c1-13-7-9-15(10-8-13)23-11-12-24-18(26)16(21-22-19(23)24)17(25)20-14-5-3-2-4-6-14/h7-10,14H,2-6,11-12H2,1H3,(H,20,25)
• InChI Key: SVUMJTHZBMJIGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NC4CCCCC4
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

“N-cyclohexyl-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide” is a complex organic compound that contains several functional groups and rings, including an imidazole ring and a triazine ring. Imidazole derivatives are known for their broad range of chemical and biological properties, and they are used in the development of new drugs.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The imidazole and triazine rings would likely contribute to the compound’s stability and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the imidazole ring could make it soluble in polar solvents.

Scientific Research Applications

Medicinal Applications

Anticancer Properties: Oxadiazoles, including our compound of interest, have demonstrated potential as anticancer agents. Researchers have explored their ability to inhibit tumor growth, induce apoptosis (programmed cell death), and interfere with cancer cell signaling pathways. .

Vasodilators: Some oxadiazole derivatives exhibit vasodilatory effects, meaning they can relax blood vessels. This property is valuable in managing conditions like hypertension and improving blood flow to tissues and organs.

Anticonvulsants: Certain oxadiazoles have shown promise as anticonvulsant agents. They may modulate neuronal excitability and reduce seizure activity, making them relevant for epilepsy treatment.

Antidiabetic Agents: Researchers have investigated oxadiazoles for their potential in managing diabetes. These compounds may influence glucose metabolism, insulin sensitivity, or pancreatic function.

Energetic Materials

High-Energy Core: Oxadiazoles, especially the 1,2,5-regioisomer (furazan), can serve as high-energy materials. Their derivatives exhibit favorable oxygen balance and positive heat of formation. .

Miscellaneous Applications

Other Fields: Beyond the mentioned areas, oxadiazoles have been explored in fields such as organic synthesis, catalysis, and materials science. Their diverse properties continue to inspire innovative applications.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many imidazole derivatives show biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.